2-Benzyl-4-bromo-7-fluoroisoindoline

• CAS No.: 923591-29-1
• Molecular Formula: C15H13BrFN
• Molecular Weight: 306.17 g/mol
• IUPAC Name: 2-benzyl-4-bromo-7-fluoro-1,3-dihydroisoindole
• InChI: InChI=1S/C15H13BrFN/c16-14-6-7-15(17)13-10-18(9-12(13)14)8-11-4-2-1-3-5-11/h1-7H,8-10H2
• InChI Key: JXVKICYSCATONC-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2CN1CC3=CC=CC=C3)Br)F

Description

2-Benzyl-4-bromo-7-fluoroisoindoline is a useful research compound. Its molecular formula is C15H13BrFN and its molecular weight is 306.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1-bromo-2,3-bis(bromomethyl)-4-fluorobenzene (7.59 g, 21.0 mmol) and potassium hydrogen carbonate (5.26 g, 52.6 mmol) in 800 mL CH3CN was added benzylamine (2.25 g, 21.0 mmol). The resulting suspension was refluxed for 8 h then stirred at 25° C. for 18 h. The mixture was filtered, and the residue was purified by column chromatography on silica gel (gradient elution, 10 to 60% DCM in hexanes) and concentrated to give 2-benzyl-4-bromo-7-fluoroisoindoline (3.00 g, 46% yield) as colorless oil. LRMS (ESI) m/z 306.3 [(M+H)+; calcd for C15H14NBrF: 306.2].